2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C20H18FN3O2/c21-17-9-5-4-8-16(17)18-10-11-20(26)24(23-18)14-19(25)22-13-12-15-6-2-1-3-7-15/h1-11H,12-14H2,(H,22,25)
• InChI Key: WICBSTOUCAZLJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

Its core structure includes a pyridazinyl ring substituted with a 2-fluorophenyl group at position 3 and an oxygen atom at position 5. The acetamide moiety is linked to the pyridazinyl ring, with the nitrogen atom further substituted by a 2-phenylethyl group. This structural configuration suggests activity as a cathepsin K (CTSK) inhibitor, a protease critical for osteoclast-mediated bone degradation .

Preparation Methods

The synthesis of 2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyridazinyl ring, followed by the introduction of the fluorophenyl group and the phenylethyl acetamide moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity. Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to ensure consistency and efficiency .

Chemical Reactions Analysis

2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups on the aromatic rings are replaced by other substituents.

Hydrolysis: Under acidic or basic conditions, the amide bond in the compound can be hydrolyzed to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, given its unique chemical structure and biological activity.

Industry: It may be used in the development of new materials, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural variations and their pharmacological implications:

Compound Name	Substituents on Pyridazinyl Ring	Acetamide Substituent	Biological Target	Key Findings	Reference
Target Compound : 2-[3-(2-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-phenylethyl)acetamide	2-Fluorophenyl	2-Phenylethyl	CTSK (putative)	Hypothesized to inhibit osteoclast differentiation via CTSK suppression
2-(3-(2-Fluoro-4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl)-N-1H-indol-5-ylacetamide	2-Fluoro-4-methoxyphenyl	Indol-5-yl	CTSK	Demonstrated potent inhibition of osteoclast differentiation (IC₅₀ ~50 nM)
2-[3-(4-Fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-pyridinyl)acetamide	4-Fluorophenyl	2-Pyridinyl	Not reported	Structural data available; biological activity uncharacterized
2-(6-Oxo-3-phenyl-1(6H)-pyridazinyl)-N-[2-(trifluoromethyl)phenyl]acetamide	Phenyl	2-Trifluoromethylphenyl	Not reported	Enhanced metabolic stability due to CF₃ group; no CTSK data
N-(2-Fluorophenyl)-2-[6-oxo-3-(thiomorpholin-4-yl)pyridazin-1(6H)-yl]acetamide	Thiomorpholin-4-yl	2-Fluorophenyl	Not reported	Thiomorpholinyl group may improve pharmacokinetics (e.g., solubility)
Ocfentanil (N-(2-fluorophenyl)-2-methoxy-N-[1-(2-phenylethyl)-4-piperidinyl]acetamide)	Not applicable (piperidinyl)	2-Fluorophenyl, Methoxy	Opioid receptors	Controlled substance with potent μ-opioid receptor agonism

Key Observations

Substituent Position and Bioactivity :

• The 2-fluorophenyl group in the target compound contrasts with the 2-fluoro-4-methoxyphenyl substituent in the indole-containing analog . The absence of a methoxy group in the target compound may reduce CTSK binding affinity, as methoxy groups enhance hydrogen bonding in enzyme active sites.
• The 2-phenylethyl acetamide substituent differs from the indol-5-yl group in the CTSK inhibitor 2N1HIA . Indole derivatives often exhibit improved target specificity due to planar aromatic interactions, suggesting the target compound may have lower CTSK inhibitory potency.

Electronic and Steric Effects: The 4-fluorophenyl analog () demonstrates how para-substitution alters electronic properties compared to ortho-substitution in the target compound. The trifluoromethylphenyl group in introduces strong electron-withdrawing effects, which could improve metabolic stability but may sterically hinder CTSK binding .

Pharmacological Context :

• Analogs like ocfentanil (–11) share the 2-fluorophenyl and phenylethyl motifs but target opioid receptors instead of CTSK. This highlights the critical role of the pyridazinyl core in directing biological activity toward bone resorption pathways versus central nervous system targets .

Research Findings and Gaps

• CTSK Inhibition : The indole-containing analog (2N1HIA) reduced CTSK expression by 70% in osteoclasts at 100 nM, whereas the target compound lacks direct efficacy data .